Cas no 2549026-46-0 (4-{4-[(3-Bromophenyl)methyl]piperazin-1-yl}pyrimidine)

• Product Name: 4-{4-[(3-Bromophenyl)methyl]piperazin-1-yl}pyrimidine
• CAS No: 2549026-46-0
• MF: C₁₅H₁₇BrN₄
• MW: 333.226281881332
• CID: 5313751
• PubChem ID: 154883563
• Update Time: 2025-06-13

4-{4-[(3-Bromophenyl)methyl]piperazin-1-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[4-[(3-Bromophenyl)methyl]-1-piperazinyl]pyrimidine
• AKOS040709618
• F6619-5642
• 4-{4-[(3-bromophenyl)methyl]piperazin-1-yl}pyrimidine
• 2549026-46-0
• 4-{4-[(3-Bromophenyl)methyl]piperazin-1-yl}pyrimidine

• Inchi： 1S/C15H17BrN4/c16-14-3-1-2-13(10-14)11-19-6-8-20(9-7-19)15-4-5-17-12-18-15/h1-5,10,12H,6-9,11H2
• InChI Key： SCKWIZQLGCDZOA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CN1CCN(C2C=CN=CN=2)CC1

Computed Properties

• Exact Mass: 332.06366g/mol
• Monoisotopic Mass: 332.06366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.425±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 451.8±45.0 °C(Predicted)
• pka: 7.35±0.18(Predicted)

Additional information on 4-{4-[(3-Bromophenyl)methyl]piperazin-1-yl}pyrimidine

Professional Introduction to 4-{4-[(3-Bromophenyl)methyl]piperazin-1-yl}pyrimidine (CAS No. 2549026-46-0)

4-{4-[(3-Bromophenyl)methyl]piperazin-1-yl}pyrimidine, with the chemical identifier CAS No. 2549026-46-0, is a significant compound in the field of pharmaceutical research and development. This molecule has garnered considerable attention due to its structural complexity and potential therapeutic applications. The presence of a piperazine moiety and a pyrimidine ring suggests its utility in the design of bioactive molecules, particularly in the realm of drug discovery.

The compound's structure, featuring a 3-bromophenylmethyl group attached to a piperazine ring, which is further linked to a pyrimidine core, positions it as a versatile scaffold for medicinal chemistry investigations. Piperazine derivatives are well-known for their role in various pharmacological applications, including antipsychotics, antihistamines, and antifungals. The pyrimidine ring, on the other hand, is a common pharmacophore in many drugs, contributing to interactions with biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel compounds that combine the properties of piperazine and pyrimidine derivatives. These studies aim to identify molecules with improved efficacy and reduced side effects compared to existing drugs. The specific arrangement of atoms in 4-{4-[(3-Bromophenyl)methyl]piperazin-1-yl}pyrimidine makes it an attractive candidate for further exploration in this context.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new therapeutic agents. The 3-bromophenylmethyl group provides a handle for further chemical modifications, allowing researchers to fine-tune the properties of the molecule. This flexibility is crucial in drug design, as it enables the optimization of parameters such as solubility, bioavailability, and target affinity.

The pharmaceutical industry has increasingly recognized the importance of structurally diverse compounds in drug discovery. 4-{4-[(3-Bromophenyl)methyl]piperazin-1-yl}pyrimidine exemplifies this trend by incorporating multiple pharmacologically relevant moieties into a single molecular framework. Such compounds are often more potent and selective than their simpler counterparts, making them valuable tools for therapeutic intervention.

Recent advancements in computational chemistry have further accelerated the process of identifying promising drug candidates like 4-{4-[(3-Bromophenyl)methyl]piperazin-1-yl}pyrimidine. Molecular modeling techniques allow researchers to predict the binding interactions of this compound with biological targets with high accuracy. These predictions are essential for guiding experimental efforts and reducing the time required to bring new drugs to market.

The synthesis of 4-{4-[(3-Bromophenyl)methyl]piperazin-1-yl}pyrimidine involves multiple steps that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to enhance yield and purity, ensuring that researchers have access to high-quality material for their studies. These methodologies often incorporate green chemistry principles, minimizing waste and environmental impact while maintaining efficiency.

In conclusion, 4-{4-[(3-Bromophenyl)methyl]piperazin-1-yl}pyrimidine (CAS No. 2549026-46-0) represents a promising avenue for pharmaceutical innovation. Its unique structural features and potential therapeutic applications make it a valuable asset in the ongoing quest to develop novel treatments for various diseases. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in drug discovery and development.